Cas no 173435-78-4 (9-(tert-butoxycarbonylamino)nonanoic acid)

• Product Name: 9-(tert-butoxycarbonylamino)nonanoic acid
• CAS No: 173435-78-4
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• MDL: MFCD02092968
• CID: 905873
• PubChem ID: 4170356
• Update Time: 2025-06-14

9-(tert-butoxycarbonylamino)nonanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-?[[(1,?1-?dimethylethoxy)?carbonyl]?amino]?Nonanoic acid
• 9-tert-Butoxycarbonylamino-nonanoic acid
• Boc-9-aminononanoic acid
• 9-[(2-methylpropan-2-yl)oxycarbonylamino]nonanoic acid
• BOC-9-ANC-OH
• Boc-9-aminononane acid
• N-T-BUTYLOXYCARBONYL-9-AMINO-NONANOIC ACID
• 9-((tert-Butoxycarbonyl)aMino)nonanoic acid
• N-TERT-BUTYLOXYCARBONYL-9-AMINO-NONANOIC ACID
• Nonanoic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 9-[(TERT-BUTOXYCARBONYL)AMINO]NONANOIC ACID
• 9-((Boc)amino)nonanoic acid
• 8948AA
• N-t-Butyloxycarbonyl-9-aminononanoic
• 9-(tert-butoxycarbonylamino)nonanoic acid
• EN300-7406356
• BP-28242
• DTXSID40400227
• 9-(Boc-amino)nonanoic acid
• SCHEMBL2704961
• N-t-Butyloxycarbonyl-9-aminononanoic acid
• CS-W005828
• DA-35409
• 173435-78-4
• AMY16217
• AKOS016002148
• SY015237
• Z1505711964
• MFCD02092968
• DS-15068
• 9-{[(tert-butoxy)carbonyl]amino}nonanoic acid
• Boc-9-aminononanoic acid≥ 98% (HPLC)

• MDL： MFCD02092968
• Inchi： 1S/C14H27NO4/c1-14(2,3)19-13(18)15-11-9-7-5-4-6-8-10-12(16)17/h4-11H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： QCCWTNAQYOOPQP-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400
• Monoisotopic Mass: 273.19400834 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.37
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6

Experimental Properties

• PSA: 75.63000
• LogP: 3.71730

9-(tert-butoxycarbonylamino)nonanoic acid Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 9-(tert-butoxycarbonylamino)nonanoic acid

Research Briefing on 9-(tert-butoxycarbonylamino)nonanoic acid (CAS: 173435-78-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 9-(tert-butoxycarbonylamino)nonanoic acid (CAS: 173435-78-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis, drug delivery, and bioconjugation. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, functionalization, and emerging therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel peptide-based therapeutics and targeted drug delivery systems.

Recent literature indicates that 9-(tert-butoxycarbonylamino)nonanoic acid is increasingly utilized as a linker molecule in the synthesis of peptide-drug conjugates (PDCs). Its unique structural features, including a nine-carbon aliphatic chain and a tert-butoxycarbonyl (Boc) protected amine, enable efficient conjugation with various bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of tumor-targeting PDCs, where it facilitated the stable attachment of cytotoxic agents to peptide vectors, enhancing both solubility and pharmacokinetic properties.

In addition to its role in drug delivery, 9-(tert-butoxycarbonylamino)nonanoic acid has been employed in the field of proteomics and bioconjugation. A recent breakthrough published in ACS Chemical Biology detailed its application in the site-specific modification of proteins, enabling the introduction of functional groups for downstream applications such as fluorescence labeling and cross-linking studies. The study emphasized the compound's compatibility with aqueous reaction conditions, making it a valuable tool for modifying biomolecules under physiologically relevant conditions.

From a synthetic chemistry perspective, advancements in the production of 9-(tert-butoxycarbonylamino)nonanoic acid have been reported, with several research groups developing more efficient and scalable routes. A 2022 publication in Organic Process Research & Development described an optimized synthetic protocol that reduces the number of purification steps while maintaining high yield and purity. This development is particularly significant for industrial-scale applications, where cost-effectiveness and reproducibility are critical factors.

Looking forward, the potential applications of 9-(tert-butoxycarbonylamino)nonanoic acid appear promising in the emerging field of targeted nanomedicine. Preliminary studies suggest its utility in the functionalization of nanoparticle surfaces, potentially enabling more precise delivery of therapeutic payloads. As research in this area continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between synthetic chemistry and biological applications, contributing to the development of next-generation therapeutics and diagnostic tools.